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Compound of Interest

Compound Name: Fluorol Yellow 088

Cat. No.: B149401

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorol Yellow 088, also known as Solvent Green 4, is a lipophilic fluorescent dye widely
employed in biological research.[1][2] Its primary application lies in the staining of hydrophobic
structures, particularly lipids such as suberin and cuticular waxes in plant tissues, for
visualization by fluorescence microscopy.[3][4][5] This document provides detailed protocols for
the preparation of Fluorol Yellow 088 working solutions, tailored for various research
applications.

Chemical Properties and Safety

Before handling, it is crucial to be aware of the properties and safety information for Fluorol
Yellow 088.
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Property Value Reference
CAS Number 81-37-8 [3161[7]
Molecular Formula C22H160 [3114]
Molecular Weight 296.36 g/mol [1112]14]

Yellow to very dark
Appearance _ [2][3]
orange/brown solid

Slightly soluble in Chloroform,
Solubility DMSO, Methanol. Poorly [2][8][9][10]

soluble in water.

Excitation (max) ~365-453 nm [3]
o 2420 nm (~515 nm in
Emission (max) [3][10]
Methanol)

Safety Precautions: Fluorol Yellow 088 may cause skin and serious eye irritation, and
respiratory irritation.[6][7] It is harmful if swallowed.[6] Always wear appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][8] Handle in a
well-ventilated area or under a fume hood.[6] Avoid generating dust.[8] For detailed safety
information, consult the Safety Data Sheet (SDS).[6][7]

Experimental Protocols

Several methods exist for preparing Fluorol Yellow 088 working solutions, depending on the
specific application and sample type. The most common concentration for a working solution is
0.01% (W/V).[3][5][11]

Protocol 1: Polyethylene Glycol-Glycerol Method

This is a conventional method for staining lipids in plant tissues.[3][4]
Materials:

e Fluorol Yellow 088 powder
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e Polyethylene glycol 400 (PEG 400)

e Glycerol

« Distilled water

e Heating plate or water bath

e Magnetic stirrer and stir bar

e Volumetric flasks and graduated cylinders
Procedure:

e Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in PEG 400. To do this, weigh 10 mg
of Fluorol Yellow 088 and dissolve it in 100 mL of PEG 400.

o Heat the solution. Place the solution on a heating plate or in a water bath at 90°C for 1 hour
to ensure the dye completely dissolves.[3] Use a magnetic stirrer for continuous agitation.

o Prepare a 90% glycerol solution. Mix 90 mL of glycerol with 10 mL of distilled water.

o Combine the solutions. After the Fluorol Yellow 088 solution has cooled slightly, add an
equal volume of the 90% glycerol solution and mix thoroughly.[3]

o Storage. Store the final working solution at 4°C, protected from light.[3]

Protocol 2: Lactic Acid Method

This method is often used for staining suberin in plant roots.[11][12]
Materials:

e Fluorol Yellow 088 powder

e Lactic acid

e \ortex mixer or water bath
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e Falcon tubes
Procedure:

e Prepare a 0.01% to 0.03% (w/v) solution of Fluorol Yellow 088 in lactic acid. Weigh 10-30
mg of Fluorol Yellow 088 and add it to 100 mL of lactic acid in a Falcon tube.[12]

» Dissolve the dye. This solution must be freshly prepared.[11][12] To speed up dissolution, the

tube can be attached to a vortex mixer for 10-15 minutes or incubated in a water bath at
70°C for 30 minutes.[11][12]

e Usage. The solution is ready for use in staining protocols.

Protocol 3: Ethanol Method

A rapid staining method that avoids heating for solution preparation.[5]
Materials:

e Fluorol Yellow 088 powder

e 99.5% Ethanol

e Volumetric flask

Procedure:

e Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in ethanol. Weigh 10 mg of Fluorol
Yellow 088 and dissolve it in 100 mL of 99.5% ethanol at room temperature.[5]

e Usage. The solution is ready for immediate use.

Protocol 4: DMSO Stock Solution Method

For applications requiring a concentrated stock solution.
Materials:

¢ Fluorol Yellow 088 powder

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://bio-protocol.org/en/bpdetail?id=3904&type=0
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://bio-protocol.org/en/bpdetail?id=3904&type=0
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://bio-protocol.org/en/bpdetail?id=3904&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC12235422/
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12235422/
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

e Dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes
Procedure:

e Prepare a 1% (w/v) stock solution. Weigh 10 mg of Fluorol Yellow 088 and dissolve it in 1
mL of DMSO.[13] Warming and ultrasonic treatment may be necessary to fully dissolve the
dye.[3]

o Storage. Store the stock solution at -20°C or -80°C, protected from light.[3]

o Working Solution Preparation. Dilute the stock solution to the desired final concentration
(e.g., 0.01%) in the appropriate buffer or solvent for your experiment.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing a Fluorol Yellow 088

working solution.
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Caption: Workflow for preparing and using Fluorol Yellow 088 working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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